Cas no 3944-87-4 (1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane)
3944-87-4 structure
Product Name:1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane
CAS No:3944-87-4
MF:C6H12Cl2O4S2
MW:283.193078041077
CID:1508266
PubChem ID:19847
Update Time:2025-04-21
1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane
- ethane, 1,2-bis[(2-chloroethyl)sulfonyl]-
- 1,2-BIS(2-CHLOROETHYLSULFONYL)ETHANE
- NSC-78780
- NSC 78780
- AI3-17985
- 81J0R06560
- HSDB 2540
- UNII-81J0R06560
- Q27269247
- 3944-87-4
- WLN: G2SW2SW2G
- AKOS024341264
- Ethane, 1,2-bis((2-chloroethyl)sulfonyl)-
- FQMRVYDYXSOKHL-UHFFFAOYSA-N
- NCIOpen2_004415
- Ethane,2-bis[(2-chloroethyl)sulfonyl]-
- 1,2-BIS((2-CHLOROETHYL)SULFONYL)ETHANE [HSDB]
- 1,2-Bis((2-chloroethyl)sulfonyl)ethane
- NSC78780
- DTXSID30192604
- 1-Chloro-2-[2-(2-chloroethylsulfonyl)ethylsulfonyl]ethane
- BRN 1793331
-
- Inchi: 1S/C6H12Cl2O4S2/c7-1-3-13(9,10)5-6-14(11,12)4-2-8/h1-6H2
- InChI Key: FQMRVYDYXSOKHL-UHFFFAOYSA-N
- SMILES: ClCCS(CCS(CCCl)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 281.95556
- Monoisotopic Mass: 281.955406
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85
- XLogP3: 0.2
Experimental Properties
- Density: 1.471
- Boiling Point: 541.7°C at 760 mmHg
- Flash Point: 281.4°C
- Refractive Index: 1.505
- PSA: 68.28
1-chloro-2-({2-[(2-chloroethyl)sulfonyl]ethyl}sulfonyl)ethane Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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